Cas no 1262886-64-5 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)dec-9-enoic acid)

• Product Name: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)dec-9-enoic acid
• CAS No: 1262886-64-5
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• MDL: MFCD17215633
• CID: 1023567
• Update Time: 2025-10-24

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)dec-9-enoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)dec-9-enoic acid
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)dec-9-enoic acid
• (S)-N-Fmoc-2-(7'-octenyl)glycine

• MDL： MFCD17215633
• Inchi： 1S/C25H29NO4/c1-2-3-4-5-6-7-16-23(24(27)28)26-25(29)30-17-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h2,8-15,22-23H,1,3-7,16-17H2,(H,26,29)(H,27,28)/t23-/m0/s1
• InChI Key： KXYYRDGOGQGGED-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCCCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 13

Experimental Properties

• Density: 1.153±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.7E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)dec-9-enoic acid

Comprehensive Overview of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)dec-9-enoic acid (CAS No. 1262886-64-5)

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)dec-9-enoic acid (CAS No. 1262886-64-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique dec-9-enoic acid backbone coupled with an Fmoc-protecting group, making it invaluable for researchers in pharmaceutical development and chemical biology. Its structural versatility allows for applications in drug discovery, proteomics, and material science, aligning with current trends in precision medicine and biodegradable polymers.

The growing demand for custom peptide synthesis and bioactive molecules has propelled interest in CAS No. 1262886-64-5. Researchers frequently search for Fmoc-amino acid derivatives due to their role in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern therapeutic peptide production. This compound’s alkene side chain further enables click chemistry modifications, a hot topic in targeted drug delivery systems and biomarker labeling.

From a synthetic chemistry perspective, (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)dec-9-enoic acid offers exceptional stereochemical purity, critical for chiral drug development. Its Fmoc group ensures compatibility with automated synthesizers, addressing the industry’s push toward high-throughput screening and AI-driven molecular design. Recent publications highlight its use in peptide-based vaccines and enzyme inhibitors, reflecting its relevance in immunotherapy and metabolic disease research.

Environmental and green chemistry considerations are also shaping the application of this compound. Its potential in sustainable biomaterials aligns with the circular economy movement, as researchers explore renewable feedstock integration. FAQs in scientific forums often inquire about its solubility profiles, storage conditions, and scaling-up challenges, underscoring practical needs in industrial-scale peptide manufacturing.

In summary, CAS No. 1262886-64-5 represents a nexus of innovation and utility in organic synthesis. Its dual functionality as a building block and conjugation handle positions it at the forefront of life sciences and nanotechnology. As the scientific community prioritizes multifunctional reagents, this compound’s role in next-generation therapeutics and diagnostic tools is poised to expand.